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CAS No.: 113765-39-2
Cat. No.: B132743

Get Quote

Comparative Analysis: Plasticizing Effects of
Isopropylated Phenyl Phosphates (IPPP)
Executive Summary

This technical guide provides a comparative analysis of Isopropylated Phenyl Phosphates
(IPPP), specifically focusing on the industrial grades IPPP 35, 50, 65, and 95. As phosphate
ester flame retardants with intrinsic plasticizing properties, these compounds offer a critical
dual-functionality in polymer matrices (PVC, Polyurethanes, Phenolics).[1]

This study demonstrates that viscosity is the governing variable for performance. Lower
viscosity grades (IPPP 35) offer superior plasticization efficiency and flame retardancy (due to
higher phosphorus content), while higher viscosity grades (IPPP 95) provide enhanced
permanence and low volatility. This guide details the structure-property relationships to assist
formulation scientists in optimizing the balance between flexibility, safety, and migration
stability.
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Chemical Basis & Structure-Property Relationships

The performance differentiation among IPPP grades stems directly from the degree of
alkylation. IPPPs are synthesized via the alkylation of phenol with propylene, followed by
phosphorylation with phosphorus oxychloride (

e |IPPP 35 (Low Viscosity): Contains a higher ratio of unsubstituted phenyl rings or mono-
isopropy! substitution. This results in a smaller molecular volume, higher phosphorus content
(~8.6%), and lower viscosity (~35-50 mPa-s).

o |IPPP 95 (High Viscosity): Characterized by a higher degree of di- and tri-isopropy!
substitution. The increased steric bulk raises the viscosity (~95-115 mPa:-s), reduces
phosphorus content (~7.6%), and increases molecular weight, which improves resistance to
migration.

Visualization: Synthesis & Structural Logic

The following diagram illustrates how the alkylation level dictates the final grade classification.
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Figure 1: Synthesis pathway showing how propylene ratio influences the steric bulk and final
IPPP grade.

Experimental Methodology
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To objectively compare these grades, a standardized PVC plastisol formulation protocol is
recommended. This self-validating system ensures that variations in performance are
attributable solely to the IPPP grade employed.

Standardized Formulation Control

e Base Resin: Emulsion PVC (K-Value 70).
» Plasticizer Loading: 50 phr (parts per hundred resin).
» Stabilizer: Ca/Zn liquid stabilizer (2 phr).

e Variable: IPPP 35, IPPP 50, IPPP 65, IPPP 95.

Testing Workflow

* Rheology: Measure plastisol viscosity (Brookfield) after 2 hours of aging.

Fusion: Gelation behavior using a Torque Rheometer.

Mechanicals: Shore A Hardness (ASTM D2240) and Tensile Strength (ASTM D638).

Flame Retardancy: Limiting Oxygen Index (LOI) (ASTM D2863).

Volatility: Activated Carbon method (24h @ 90°C).
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Formulation Setup
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Figure 2: Experimental workflow for validating plasticizer efficiency and stability.

Comparative Analysis & Data

The following data aggregates typical industry specifications and performance metrics for these
grades.

Physicochemical Properties

Note: "Efficiency" refers to the ability to lower the Glass Transition Temperature (Tg).
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Property IPPP 35 IPPP 50 IPPP 65 IPPP 95
Viscosity (25°C,

42 - 50 52 -64 64 -76 95-114
mPa[2][3]-s)
Phosphorus

~8.6 ~84 ~8.1 ~7.6
Content (%)
Specific Gravity

1.183 1.175 1.165 1.150
(20°C)
Molecular Weight

~390 ~410 ~430 ~450+
(Avg)
Plasticizing _ _ _

o High Med-High Medium Low

Efficiency

Performance in PVC (50 phr loading)
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Performance Metric IPPP 35 IPPP 95 Interpretation

IPPP 35 is more
efficient. Smaller
molecules penetrate
Shore A Hardness 78 82 _
polymer chains more
effectively, increasing

free volume.

IPPP 35 is a better
flame retardant due to
33% 31% higher phosphorus

density per unit

Limiting Oxygen Index
(Lol

weight.

IPPP 95 is more

permanent. Higher
Volatility (% Loss) 1.5% 0.4% molecular weight

reduces evaporation

and migration.

IPPP 35 aids
processing by
. , . . lowering the initial
Plastisol Viscosity Low High ) ]
paste viscosity,
allowing for higher

filler loading.

Mechanistic Discussion
Plasticization Efficiency (Free Volume Theory)

The superior plasticizing effect of IPPP 35 is explained by the Free Volume Theory. Because
IPPP 35 has fewer isopropyl groups (less steric hindrance), it can position itself closer to the
PVC polymer chains. This effectively neutralizes the dipole-dipole interactions between the
polar C-Cl bonds of the PVC.

e Result: The polymer chains become more mobile at lower temperatures, resulting in a lower
Tg and softer material.
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Flame Retardancy Mechanism

All IPPPs function via the Condensed Phase Mechanism. Upon combustion, the phosphate
ester decomposes to form phosphoric acid species. These acids react with the polymer
backbone to form a carbonaceous char layer (intumescence) that acts as a thermal barrier.

o Causality: IPPP 35 contains ~8.6% Phosphorus vs. ~7.6% in IPPP 95.[2][3][4] The higher
concentration of phosphorus precursors in IPPP 35 leads to faster and denser char
formation, yielding a higher LOI.

Migration and Stability

IPPP 95 excels in applications requiring longevity (e.g., automotive interiors, cable jacketing).
The bulky isopropyl groups increase the molecule's interaction with the polymer matrix through
van der Waals forces and simply make the molecule too large to diffuse easily out of the matrix
(Fickian diffusion).

Selection Guide

Based on the comparative data, the following selection logic is recommended for formulation
scientists:

Application Requirement Recommended Grade Rationale

) Maximizes Phosphorus
High Flame Retardancy (e.qg., o
IPPP 35 content; lowest cost/efficiency
Conveyor Belts) i
ratio.

. Best Tg depression; softest
Low Temperature Flexibility IPPP 35

hand-feel.
) ] Lowest volatility; prevents
Low Fogging / Automotive IPPP 95 ] ) ]
"fogging" on windshields.
) ) Better retention of properties
Wire & Cable (High Temp) IPPP 65 /95 ]
after heat aging.
_ _ Low viscosity improves flow
Complex Molding (Plastisols) IPPP 35/50

into intricate molds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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